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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Ethoxy-2-butanol, with the CAS number 53892-34-5, is a bifunctional organic compound
containing both a hydroxyl and an ether group.[1] Its structure as a secondary alcohol and an
ether suggests its potential utility as a versatile intermediate in organic synthesis and as a
building block in the development of more complex molecules.[1] This technical guide provides
a comprehensive overview of its chemical properties, synthesis, potential applications, and
safety considerations, with a focus on information relevant to researchers in the chemical and
pharmaceutical sciences.

Chemical and Physical Properties

4-Ethoxy-2-butanol is a colorless liquid with a molecular formula of C6H1402 and a molecular
weight of 118.17 g/mol .[2] A summary of its key chemical and physical properties is presented
in Table 1.

Table 1: Chemical and Physical Properties of 4-Ethoxy-2-butanol
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Property Value Reference

CAS Number 53892-34-5 [2]

Molecular Formula C6H1402 [2]

Molecular Weight 118.17 g/mol [2]

IUPAC Name 4-ethoxybutan-2-ol [2]

Synonyms 4-Ethoxy-2-butanol, 2-ethoxy 2]
ethyl ethanol

Appearance Colorless liquid (predicted)

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Not available

Flash Point Not available

Synthesis and Purification

The synthesis of 4-ethoxy-2-butanol can be achieved through several established organic

chemistry reactions. The primary routes involve the formation of the ether linkage.

Experimental Protocol: Williamson Ether Synthesis

(Proposed)

This protocol describes a plausible method for the synthesis of 4-ethoxy-2-butanol based on

the well-established Williamson ether synthesis. This involves the reaction of a suitable halo-

alcohol with an alkoxide.

Reaction:

Materials:

e 4-chloro-2-butanol
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Sodium ethoxide (NaOEt)

Anhydrous ethanol (EtOH)

Diethyl ether

Saturated aqueous ammonium chloride (NH4CI) solution

Anhydrous magnesium sulfate (MgSO4)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-
chloro-2-butanol (1 equivalent) in anhydrous ethanol.

Add sodium ethoxide (1.1 equivalents) to the solution.

Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress
by thin-layer chromatography (TLC).

After completion, cool the reaction mixture to room temperature and remove the ethanol
under reduced pressure.

Partition the residue between diethyl ether and a saturated aqueous ammonium chloride
solution.

Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the organic layer under reduced pressure to obtain
the crude product.

Purify the crude 4-ethoxy-2-butanol by fractional distillation under reduced pressure.

Diagram 1: Synthesis Workflow for 4-Ethoxy-2-butanol
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4-chloro-2-butanol + Williamson Ether Synthesis 4-Ethoxy-2-butanol
Sodium Ethoxide (Reflux in Ethanol) Y

Click to download full resolution via product page
Caption: Proposed workflow for the synthesis of 4-Ethoxy-2-butanol.

Spectroscopic Data

Characterization of 4-ethoxy-2-butanol is typically performed using standard spectroscopic

techniques.

Table 2: Spectroscopic Data for 4-Ethoxy-2-butanol

Technique Data Reference

Spectral data available in

13C NMR [2]
PubChem.
Spectral data available in

IR [2]
PubChem.

MS Not available

Biological Activity and Toxicological Information

As of the latest literature review, there are no specific studies detailing the biological activity,
signaling pathways, or toxicological profile of 4-ethoxy-2-butanol. However, based on its
chemical structure as an alkoxy alcohol, some general considerations can be inferred.

Potential Biological Interactions

The presence of both a hydroxyl and an ether group suggests that 4-ethoxy-2-butanol could
participate in hydrogen bonding and hydrophobic interactions with biological macromolecules.
[1] This dual character might enable it to act as a substrate or inhibitor in various enzymatic

pathways.[1]
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A study on novel hydrophilic chiral 2-alkoxy-1,4-butanediamine platinum (II) complexes, which
share the alkoxy functional group, demonstrated in vitro cytotoxicity against human cancer cell
lines.[3] This suggests that the alkoxy moiety can be a component of biologically active
molecules, although this is not direct evidence of activity for 4-ethoxy-2-butanol itself.

Toxicological Considerations

Comprehensive toxicological data for 4-ethoxy-2-butanol is not available. However,
information on the broader class of ethoxylates of aliphatic alcohols provides some general
guidance. This class of compounds can cause skin and eye irritation, and some are classified
as harmful if swallowed.[4] It is therefore prudent to handle 4-ethoxy-2-butanol with
appropriate personal protective equipment (PPE) in a well-ventilated area.

Diagram 2: Potential Biological Interactions
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Caption: Potential non-covalent interactions of 4-Ethoxy-2-butanol.

Applications in Research and Drug Development

While specific applications for 4-ethoxy-2-butanol are not well-documented in peer-reviewed
literature, its structure suggests several potential uses for researchers.

e Synthetic Intermediate: Its bifunctional nature makes it a useful building block for the
synthesis of more complex molecules, including potential drug candidates. The hydroxyl
group can be further functionalized or oxidized, while the ether linkage is generally stable
under many reaction conditions.
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e Tracer or Probe Development: The ethoxy group could potentially be labeled with isotopes
(e.g., 18C, 1%C) to create tracers for metabolic or pharmacokinetic studies.

e Fragment-Based Drug Discovery: As a small molecule with defined chemical features, it
could be used in fragment-based screening to identify lead compounds that bind to biological
targets.

Conclusion

4-Ethoxy-2-butanol is a chemical compound with potential applications in synthetic chemistry
and drug discovery. While detailed experimental and biological data are currently limited in the
public domain, this guide provides a foundational understanding of its properties, a plausible
synthetic route, and potential areas of investigation. Further research is warranted to fully
elucidate its reactivity, biological activity, and toxicological profile to enable its broader
application in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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